Cas no 892498-86-1 (5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione)

• Product Name: 5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione
• CAS No: 892498-86-1
• MF: C₅H₄N₄S₂
• MW: 184.242056846619
• MDL: MFCD20702113
• CID: 3038452
• PubChem ID: 57756068
• Update Time: 2025-08-05

5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione
• 5-amino-3H-thiazolo[4,5-d]pyrimidin-2-thione
• 892498-86-1
• D75856
• SCHEMBL338342
• Thiazolo[4,5-d]pyrimidine-2(3H)-thione,5-amino-
• SCHEMBL13207551
• CS-0097174
• 5-amino-3H-[1,3]thiazolo[4,5-d]pyrimidine-2-thione
• WLZ3374
• CPJXYEPRMYVJJH-UHFFFAOYSA-N
• 5-Aminothiazolo[4,5-d]pyrimidine-2(3H)-thione

• MDL： MFCD20702113
• Inchi： 1S/C5H4N4S2/c6-4-7-1-2-3(8-4)9-5(10)11-2/h1H,(H3,6,7,8,9,10)
• InChI Key： CPJXYEPRMYVJJH-UHFFFAOYSA-N
• SMILES： S1C(NC2=C1C=NC(N)=N2)=S

Computed Properties

• Exact Mass: 183.98800
• Monoisotopic Mass: 183.98773849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 127.92000
• LogP: 1.91230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione

5-Amino-3H-Thiazolo[4,5-d]Pyrimidine-2-Thione: A Comprehensive Overview

5-Amino-3H-thiazolo[4,5-d]pyrimidine-2-thione, with the CAS registry number 892498-86-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidinethiones, which are known for their unique structural features and potential bioactivity. The molecule consists of a thiazole ring fused with a pyrimidine ring system, with a thione group at position 2 and an amino group at position 5. This combination of functional groups makes it a promising candidate for various applications in drug discovery and material science.

The synthesis of 5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione typically involves multi-step organic reactions, often starting from readily available precursors such as thioamides or related compounds. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, microwave-assisted synthesis has been explored to accelerate the formation of this compound, leveraging the unique reactivity of its functional groups under high-energy conditions.

One of the most intriguing aspects of 5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione is its potential as a bioactive molecule. Studies have shown that this compound exhibits significant antioxidant activity, making it a valuable tool in combating oxidative stress-related diseases. Additionally, it has demonstrated moderate anti-inflammatory properties, which could be harnessed in the development of novel anti-inflammatory agents. Recent research has also highlighted its ability to modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The structural versatility of 5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione allows for further functionalization, enabling researchers to explore its potential in drug delivery systems. For example, the amino group at position 5 can be exploited for conjugation with targeting ligands or polymer chains, enhancing its bioavailability and specificity. This approach has been successfully applied in nanotechnology-based drug delivery systems, where the compound serves as a core structure for constructing multifunctional nanoparticles.

In terms of applications beyond pharmacology, 5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for designing new materials with tailored electronic properties. Recent studies have explored its use in creating metal-organic frameworks (MOFs) for gas storage and catalysis applications.

The growing interest in 5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione is reflected in its increasing presence in scientific literature. Researchers are continuously uncovering new facets of its chemistry and biology, driven by advancements in analytical techniques such as X-ray crystallography and computational modeling. These tools have provided deeper insights into its molecular interactions and structural dynamics.

In conclusion, 5-amino-3H-thiazolo[4,5-d]pyrimidine-2-thione, CAS no 892498-86-1, stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable asset in drug discovery and materials science. As research continues to unfold new possibilities for this compound, it is poised to play an increasingly significant role in advancing both scientific understanding and practical applications.